2-Amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioic acid

• CAS No.: 16597-58-3
• Product Name: 2-Amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioic acid
• Molecular Formula: C7H7NO5
• Molecular Weight: 185.13 g/mol
• IUPAC Name: (Z)-2-amino-3-[(Z)-3-oxoprop-1-enyl]but-2-enedioic acid
• Standard InChI: InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13)/b2-1-,5-4-
• Standard InChIKey: KACPVQQHDVBVFC-UHFFFAOYSA-N
• Isomeric SMILES: C(=C\C(=C(/C(=O)O)\N)\C(=O)O)\C=O
• SMILES: C(=CC(=C(C(=O)O)N)C(=O)O)C=O
• Canonical SMILES: C(=CC(=C(C(=O)O)N)C(=O)O)C=O
• Physical Description: Solid
• Description: 2-Amino-3-carboxymuconic acid semialdehyde, also known as 2-amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioate or ACS, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Amino-3-carboxymuconic acid semialdehyde is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 2-Amino-3-carboxymuconic acid semialdehyde has been found in human brain, liver and kidney tissues. Within the cell, 2-amino-3-carboxymuconic acid semialdehyde is primarily located in the cytoplasm. 2-Amino-3-carboxymuconic acid semialdehyde participates in a number of enzymatic reactions. In particular, 2-Amino-3-carboxymuconic acid semialdehyde can be biosynthesized from 3-hydroxyanthranilic acid; which is catalyzed by the enzyme 3, 4-dihydroxyphenylacetaldehyde. In addition, 2-Amino-3-carboxymuconic acid semialdehyde can be converted into 2-aminomuconic acid semialdehyde; which is mediated by the enzyme 2-amino-3-carboxymuconate-6-semialdehyde decarboxylase. In humans, 2-amino-3-carboxymuconic acid semialdehyde is involved in the tryptophan metabolism pathway.; Cis,cis-2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid is the cis,cis-isomer of 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid. It has a role as a mouse metabolite. It is a conjugate acid of a cis,cis-2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate.
• PubChem Compound: 5280673
• Last Modified: Nov 11 2021